Cas no 51488-21-2 (Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-)

• Product Name: Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-
• CAS No: 51488-21-2
• MF: C₈H₄ClF₂NO
• MW: 203.573267936707
• CID: 362188
• PubChem ID: 21568109
• Update Time: 2025-04-19

Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-
• 1-chloro-2-(difluoromethyl)-4-isocyanatobenzene
• SCHEMBL11840789
• 51488-21-2
• FSWOXXJXDSTAFM-UHFFFAOYSA-N
• DTXSID60615912

• Inchi： 1S/C8H4ClF2NO/c9-7-2-1-5(12-4-13)3-6(7)8(10)11/h1-3,8H
• InChI Key： FSWOXXJXDSTAFM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)F)N=C=O

Computed Properties

• Exact Mass: 202.99502
• Monoisotopic Mass: 202.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43